Cas no 528-79-0 (5-methyl-2-(propan-2-yl)phenyl acetate)

• Product Name: 5-methyl-2-(propan-2-yl)phenyl acetate
• CAS No: 528-79-0
• MF: C₁₂H₁₆O₂
• MW: 192.254243850708
• MDL: MFCD02149365
• CID: 372218
• PubChem ID: 68252
• Update Time: 2025-05-22

5-methyl-2-(propan-2-yl)phenyl acetate Chemical and Physical Properties

Names and Identifiers

• Phenol,5-methyl-2-(1-methylethyl)-, 1-acetate
• (5-methyl-2-propan-2-ylphenyl) acetate
• Acetylthymol
• O-Acetylthymol
• Thymol acetate
• Thymyl acetate
• 5-methyl-2-(propan-2-yl)phenyl acetate

• MDL： MFCD02149365
• Inchi： 1S/C12H16O2/c1-8(2)11-6-5-9(3)7-12(11)14-10(4)13/h5-8H,1-4H3
• InChI Key： WFMIUXMJJBBOGJ-UHFFFAOYSA-N
• SMILES： CC(C1C(OC(=O)C)=CC(C)=CC=1)C

Computed Properties

• Exact Mass: 192.11500
• Monoisotopic Mass: 192.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 26.3A^2

Experimental Properties

• Density: d0 1.009
• Boiling Point: bp 243.5-245.5°
• Flash Point: 94.2°C
• Refractive Index: 1.4913 (estimate)
• PSA: 26.30000
• LogP: 3.04370

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Aromatic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Aromatic monoterpenoids

Additional information on 5-methyl-2-(propan-2-yl)phenyl acetate

Comprehensive Overview of 5-methyl-2-(propan-2-yl)phenyl acetate (CAS No. 528-79-0): Properties, Applications, and Industry Insights

5-methyl-2-(propan-2-yl)phenyl acetate, identified by its CAS number 528-79-0, is a specialized organic compound widely recognized for its unique aromatic and ester-functionalized structure. This compound, often referred to in the fragrance and flavor industry, exhibits a delicate balance of woody, floral, and fruity notes, making it a versatile ingredient in perfumery and food additives. With growing consumer interest in sustainable fragrance alternatives and clean-label ingredients, this compound has garnered attention for its potential in eco-friendly formulations.

The molecular structure of 5-methyl-2-(propan-2-yl)phenyl acetate combines a phenyl ring substituted with a methyl group at the 5-position and an isopropyl group at the 2-position, esterified with acetic acid. This configuration contributes to its stability and low volatility, key traits for prolonged scent retention in perfumes. Recent studies highlight its compatibility with biodegradable carrier systems, aligning with the global shift toward green chemistry in cosmetics. Researchers are also exploring its synergistic effects with natural essential oils, such as lavender or bergamot, to enhance olfactory profiles without synthetic additives.

In industrial applications, CAS 528-79-0 is valued for its role as a flavor enhancer in baked goods and beverages, where it imparts subtle fruity undertones. Regulatory bodies like the FDA and EFSA have classified it as Generally Recognized as Safe (GRAS) for controlled use, addressing consumer concerns about food additive safety. Manufacturers increasingly prioritize compounds like this to meet demand for transparent ingredient sourcing and allergen-free formulations.

From a technical standpoint, 5-methyl-2-(propan-2-yl)phenyl acetate demonstrates excellent solubility in ethanol and propylene glycol, facilitating its integration into alcohol-based sprays and lotions. Analytical methods such as GC-MS and HPLC are routinely employed to ensure purity, particularly in sectors like luxury perfumery and organic personal care. Innovations in microencapsulation technology further expand its utility by enabling controlled release in functional textiles and air fresheners.

Market trends indicate rising demand for niche fragrance ingredients, driven by millennials and Gen Z’s preference for customizable scents. This compound’s adaptability positions it favorably in bespoke perfume formulations. Additionally, its thermal stability (decomposition point >200°C) makes it suitable for heat-processed foods, a critical factor for snack and confectionery producers.

Environmental considerations are paramount in modern chemistry. 528-79-0 is under evaluation for biodegradation pathways, with preliminary data suggesting minimal aquatic toxicity. Such attributes support its inclusion in eco-certified products, a segment projected to grow at 8% CAGR through 2030. Stakeholders emphasize lifecycle assessments to validate its sustainability claims, reflecting broader industry commitments to the UN’s Sustainable Development Goals (SDGs).

Future research directions may explore enzymatic synthesis of 5-methyl-2-(propan-2-yl)phenyl acetate using bioengineered yeast strains, a breakthrough that could revolutionize cost-efficient production. As consumers prioritize plant-derived alternatives over petrochemicals, this compound’s natural analogs—found in trace amounts in certain fruits—are being investigated for scalable extraction methods. Such advancements align with Google’s top-searched queries like "natural vs synthetic fragrance safety" and "sustainable perfume ingredients 2024".